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Abstract
Acid Black 172, a pre-metallized 1:2 chromium complex azo dye, is a cornerstone in the

coloration of protein and polyamide fibers such as wool, silk, and nylon. Its enduring popularity

stems from its excellent fastness properties and deep black shade. This technical guide

provides a comprehensive examination of the core mechanism of action of Acid Black 172 in

dyeing processes. It delves into the physicochemical principles governing the dye-fiber

interaction, including the roles of pH, temperature, and electrolytes. Furthermore, this

document summarizes key quantitative data related to its dyeing kinetics and thermodynamics,

presents detailed experimental protocols for mechanism analysis, and offers visual

representations of the underlying processes to facilitate a deeper understanding for

researchers and professionals in textile chemistry and material science.

Introduction
Acid Black 172, identified by the Colour Index number 15711:1 and CAS number 57693-14-8,

is a highly significant anionic dye in the textile industry.[1] Its molecular structure features a 1:2

chromium complex with azo linkages, contributing to its high stability and fastness to light and
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wet treatments. The dyeing of protein and polyamide fibers with acid dyes like Acid Black 172 is

a complex process governed by a combination of electrostatic interactions, van der Waals

forces, and hydrogen bonding. A thorough understanding of its mechanism of action is

paramount for optimizing dyeing processes, ensuring color consistency, and developing more

sustainable and efficient dyeing technologies.

Chemical Structure and Properties of Acid Black 172:

Molecular Formula: C₄₀H₂₀CrN₆Na₃O₁₄S₂[2][3]

Molecular Weight: 993.71 g/mol [2][3]

λmax: 572 nm[2][3]

Description: A dark brown powder that is soluble in water.[1]

Core Mechanism of Action in Dyeing
The application of Acid Black 172 to fibers like wool, silk, and nylon is fundamentally an

adsorption process that occurs from an aqueous solution. The mechanism can be dissected

into three key stages:

Adsorption: The dye molecules migrate from the dyebath to the surface of the fiber.

Diffusion: The adsorbed dye molecules penetrate the amorphous regions of the fiber

structure.

Fixation: The dye molecules form stable bonds with the functional groups within the fiber.

The primary driving force for this process is the electrostatic attraction between the anionic

sulfonate groups (-SO₃⁻) of the Acid Black 172 dye and the cationic amino groups (-NH₃⁺) of

the fiber.

The Critical Role of pH
The pH of the dyebath is the most critical parameter in the acid dyeing process. In an acidic

medium, the amino groups (-NH₂) present in the protein (wool, silk) and polyamide (nylon)

fibers are protonated, creating positively charged sites (-NH₃⁺).
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Fiber-H₂O + H⁺ ⇌ Fiber-NH₃⁺

These cationic sites serve as the primary points of attachment for the anionic dye molecules. A

lower pH (more acidic) leads to a higher number of protonated amino groups, thereby

increasing the affinity of the fiber for the acid dye. This results in a higher rate of dye uptake

and exhaustion from the dyebath. The optimal pH for dyeing with pre-metallized acid dyes like

Acid Black 172 is typically in the weakly acidic to neutral range (pH 4.5-7), which provides a

balance between good exhaustion and minimizing fiber damage.

Influence of Temperature
Temperature plays a multifaceted role in the dyeing mechanism:

Increased Kinetic Energy: As the temperature rises, the kinetic energy of the dye molecules

increases, leading to a higher rate of diffusion from the dyebath to the fiber surface and

within the fiber structure.

Fiber Swelling: Elevated temperatures cause the amorphous regions of the fibers to swell,

facilitating the penetration of the large dye molecules.

Overcoming Repulsive Forces: Temperature helps to overcome the initial electrostatic

repulsion between the dye anions and the negatively charged fiber surface (due to carboxyl

groups) at higher pH values.

Dyeing is typically carried out at temperatures near the boil (95-100°C) to ensure efficient

diffusion and leveling of the dye within the fiber.

The Function of Electrolytes and Leveling Agents
Electrolytes, such as sodium sulfate (Na₂SO₄), are often added to the dyebath. They act as

retarding agents by competing with the dye anions for the cationic sites on the fiber, leading to

a more gradual and uniform (level) dyeing.

Leveling agents are surfactants that can form complexes with the dye molecules or adsorb

onto the fiber surface. This temporarily slows down the initial rapid uptake of the dye, promoting

even color distribution. For pre-metallized dyes like Acid Black 172, non-ionic or amphoteric

leveling agents are often employed.
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Quantitative Data on Dyeing Performance
The dyeing behavior of Acid Black 172 can be quantified through kinetic and thermodynamic

studies. While specific data for Acid Black 172 on textile fibers is not extensively published, the

following tables present data from a study on the adsorption of Acid Black 172 on

hydroxyapatite, which can provide insights into its general adsorption behavior, alongside

typical thermodynamic parameters observed for other acid dyes on wool.

Dyeing Kinetics
The adsorption of Acid Black 172 has been reported to follow a pseudo-second-order kinetic

model. This model suggests that the rate-limiting step is chemisorption, involving valence

forces through the sharing or exchange of electrons between the adsorbent and adsorbate.

Kinetic Model Parameters Value Reference

Pseudo-second-order Rate constant (k₂) Varies with conditions [2]

Dyeing Thermodynamics and Adsorption Isotherms
Thermodynamic studies provide insights into the spontaneity and nature of the dyeing process.

The adsorption of Acid Black 172 has been described as a spontaneous and endothermic

process.[2] Adsorption isotherms, such as the Langmuir and Freundlich models, are used to

describe the equilibrium distribution of the dye between the fiber and the dyebath.

The Langmuir isotherm assumes monolayer adsorption onto a homogeneous surface with a

finite number of identical sites. The Freundlich isotherm is an empirical model that describes

multilayer adsorption on a heterogeneous surface.

Table 1: Langmuir and Freundlich Isotherm Constants for Acid Black 172 Adsorption on

Uncalcined Hydroxyapatite
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Temperature
(°C)

Langmuir
Constants

Freundlich
Constants

qm (mg/g) KL (L/mg)
Kf ((mg/g)

(L/mg)¹/ⁿ)
n

20 142.86 0.038 21.18 2.18

40 166.67 0.042 25.46 2.25

60 200.00 0.049 31.75 2.34

Data adapted

from a study on

hydroxyapatite

and may not be

directly

representative of

textile dyeing.[4]

Table 2: Typical Thermodynamic Parameters for Acid Dyeing of Wool

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11191121/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermodynamic
Parameter

Symbol
Typical Value
Range

Significance

Gibbs Free Energy ΔG° -5 to -25 kJ/mol

Negative value

indicates a

spontaneous process

Enthalpy Change ΔH° +10 to +50 kJ/mol

Positive value

indicates an

endothermic process

Entropy Change ΔS° +50 to +150 J/mol·K

Positive value

indicates increased

randomness at the

solid-liquid interface

These are general

values for acid dyes

on wool and not

specific to Acid Black

172.[4][5]

Experimental Protocols
The following protocols outline the methodologies for investigating the dyeing mechanism of

Acid Black 172.

Protocol for Determining Dyeing Kinetics and
Exhaustion Rate
Objective: To measure the rate of dye uptake by the fiber over time.

Materials and Equipment:

Scoured wool, silk, or nylon fabric/yarn

Acid Black 172 dye

Acetic acid or formic acid (for pH adjustment)
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Sodium sulfate (electrolyte)

Laboratory-scale dyeing machine (e.g., shaking water bath, glycerin bath)

UV-Vis Spectrophotometer

pH meter

Analytical balance

Volumetric flasks and pipettes

Procedure:

Prepare a standard stock solution of Acid Black 172 (e.g., 1 g/L) in deionized water.

Create a calibration curve by preparing a series of standard solutions of known

concentrations from the stock solution. Measure the absorbance of each standard at the

λmax of Acid Black 172 (572 nm) using the UV-Vis spectrophotometer. Plot absorbance

versus concentration.

Prepare the dyebath in the dyeing vessel with a specific liquor ratio (e.g., 40:1). The dyebath

should contain a known concentration of Acid Black 172, electrolyte (e.g., 5 g/L sodium

sulfate), and be adjusted to the desired pH (e.g., pH 5) with acid.

Introduce a pre-weighed, wetted fiber sample into the dyebath at a starting temperature of

approximately 40°C.

Start the dyeing process and begin sampling the dyebath at regular intervals (e.g., 5, 10, 20,

30, 45, 60, 90, 120 minutes).

Increase the temperature of the dyebath to the desired dyeing temperature (e.g., 98°C) at a

controlled rate (e.g., 2°C/minute).

Measure the absorbance of each dyebath sample at 572 nm.

Calculate the concentration of the dye in the dyebath at each time point using the calibration

curve.
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Calculate the percentage exhaustion (%E) at each time point using the following formula:

%E = [(C₀ - Cₜ) / C₀] x 100 where C₀ is the initial dye concentration and Cₜ is the dye

concentration at time t.

Plot %E versus time to obtain the dyeing rate curve.

Protocol for Determining Adsorption Isotherms and
Thermodynamic Parameters
Objective: To determine the equilibrium relationship between the dye in the fiber and the dye in

the bath at different temperatures and to calculate thermodynamic parameters.

Procedure:

Follow steps 1-3 from the kinetic study protocol.

Perform a series of dyeings at different initial dye concentrations at a constant temperature

(e.g., 80°C, 90°C, 100°C).

Allow the dyeing to proceed for a sufficient time to ensure equilibrium is reached (determined

from kinetic studies, e.g., 120 minutes).

At equilibrium, measure the final concentration of the dye in the dyebath (Ce).

Calculate the amount of dye adsorbed per unit mass of fiber (qe) at equilibrium using the

formula: qe = [(C₀ - Ce) * V] / W where V is the volume of the dyebath and W is the mass of

the fiber.

Plot qe versus Ce to obtain the adsorption isotherm.

Linearize the Langmuir and Freundlich isotherm equations to determine the isotherm

constants from the plots.

Calculate the thermodynamic parameters (ΔG°, ΔH°, ΔS°) using the van't Hoff equation by

plotting ln(Kc) versus 1/T, where Kc is the equilibrium constant derived from the isotherm

data.
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Protocol for FTIR Spectroscopic Analysis
Objective: To identify the functional groups involved in the dye-fiber interaction.

Materials and Equipment:

Undyed and Acid Black 172-dyed fiber samples

Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR)

accessory

Procedure:

Thoroughly rinse and dry the dyed and undyed fiber samples.

Obtain the FTIR-ATR spectrum of the undyed fiber as a baseline.

Obtain the FTIR-ATR spectrum of the dyed fiber.

Compare the two spectra. Look for shifts in the characteristic peaks of the fiber's functional

groups (e.g., -NH, -C=O of amide groups) and the appearance of new peaks corresponding

to the dye's functional groups (e.g., -SO₃H, aromatic rings). This comparison can provide

evidence of the interactions between the dye and the fiber.

Visualizing the Dyeing Mechanism and Workflows
The following diagrams, generated using the DOT language, illustrate the key pathways and

processes involved in the dyeing of fibers with Acid Black 172.
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Caption: Core interactions in the Acid Black 172 dyeing process.
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Caption: Experimental workflow for analyzing the dyeing mechanism.
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Conclusion
The dyeing of protein and polyamide fibers with Acid Black 172 is a well-established yet

complex process. The core mechanism hinges on the controlled protonation of amino groups

within the fiber under acidic conditions, which facilitates the electrostatic attraction and

subsequent binding of the anionic dye molecules. Parameters such as pH, temperature, and

the use of auxiliaries like electrolytes and leveling agents are crucial for achieving a successful,

level, and fast dyeing. The kinetic and thermodynamic data, although not extensively available

specifically for Acid Black 172 on textiles, generally point towards a spontaneous, endothermic,

and chemisorption-driven process. The experimental protocols provided herein offer a robust

framework for researchers to further investigate and optimize the application of this important

dye, contributing to advancements in textile coloration technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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